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Compound of Interest

Compound Name: Dodecyl benzoate

Cat. No.: B1582934

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of dodecyl benzoate. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Chemical Identity and Structure

Dodecyl benzoate is an organic compound classified as a benzoate ester. It is formed from
the esterification of benzoic acid and dodecanol.

IUPAC Name: dodecyl benzoate[1]
Synonyms: Lauryl benzoate, Benzoic acid, dodecyl ester[1][2]
Chemical Structure:

The chemical structure of dodecyl benzoate is represented by the following SMILES notation:
CCCCCCCCcCceceeoc(=0)c1=cc=Ccc=C1[1]

This corresponds to a dodecyl group attached to the oxygen atom of a benzoate group.

Physicochemical Properties

A summary of the key quantitative data for dodecyl benzoate is presented in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula C19H3002 [1]
Molecular Weight 290.44 g/mol [3]
CAS Number 2915-72-2 [1]
Appearance Colorless to pale yellow liquid [4]
Odor Mild, pleasant [4]
Boiling Point 383.00 to 385.00 °C @ 760.00 2]
mm Hg
Flash Point 161.67 °C (323.00 °F) TCC [2]
Density 0.94 g/cm?3 [3]

Water Solubility

0.009331 mg/L @ 25 °C

(estimated)

[2]

logP (o/w)

7.729 (estimated)

[2]

Synthesis of Dodecyl Benzoate via Fischer

Esterification

Dodecyl benzoate can be synthesized through the Fischer esterification of benzoic acid with

dodecanol, using a strong acid catalyst such as sulfuric acid. This reaction is a reversible

process where the equilibrium is typically shifted towards the product by using an excess of

one reactant or by removing water as it is formed.

Reaction Pathway

The overall reaction for the synthesis of dodecyl benzoate is as follows:
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Benzoic Acid Dodecyl Benzoate
(C7He602) A (Heat) (C19H3002)
Dodecanol + H2S0a 5| Water
(C12H260) (catalyst) (H20)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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